Cas no 42217-03-8 (1-Chlorodocosane)

• Product Name: 1-Chlorodocosane
• CAS No: 42217-03-8
• MF: C₂₂H₄₅Cl
• MW: 345.045706510544
• MDL: MFCD00039383
• CID: 333351
• PubChem ID: 87565846
• Update Time: 2025-04-19

1-Chlorodocosane Chemical and Physical Properties

Names and Identifiers

• Docosane, 1-chloro-
• 1-Chlorodocosane
• 1-chloro-docosane
• Behenyl chloride
• chlorodocosane
• Docosane,1-chloro
• docosayl chloride
• Docosyl Chloride
• n-docosyl chloride
• OACXFSZVCDOBKF-UHFFFAOYSA-N
• SBB061097
• ST51047164
• DTXSID20195043
• AKOS024390929
• CS-0205208
• MFCD00039383
• R9C54WF7BE
• NS00031125
• EINECS 255-710-5
• SCHEMBL4063990
• D89293
• 42217-03-8
• A902851
• FT-0639772
• DTXCID30117534
• DB-050874

• MDL： MFCD00039383
• Inchi： 1S/C22H45Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23/h2-22H2,1H3
• InChI Key： OACXFSZVCDOBKF-UHFFFAOYSA-N
• SMILES： ClCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 344.32100
• Monoisotopic Mass: 344.3209791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 20
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 12.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.8886 (rough estimate)
• Melting Point: 38.0 to 43.0 deg-C
• Boiling Point: 436.35°C (rough estimate)
• Refractive Index: 1.4625 (estimate)
• PSA: 0.00000
• LogP: 9.04710
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides